Cas no 1505914-27-1 (ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 1505914-27-1
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• MDL: MFCD23579693
• CID: 4602850
• Update Time: 2025-06-11

ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-(5-formyl-2-pyridinyl)-, ethyl ester
• ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate

• MDL： MFCD23579693
• Inchi： 1S/C12H11N3O3/c1-2-18-12(17)10-6-14-15(7-10)11-4-3-9(8-16)5-13-11/h3-8H,2H2,1H3
• InChI Key： PVWZIDVZJPYNBJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C=O)C=C2)C=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 245.08
• Monoisotopic Mass: 245.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.1A^2

Additional information on ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate

Introduction to Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1505914-27-1)

Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1505914-27-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular formula of ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate is C₁₂H₉N₃O₄, reflecting its complex composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of a formyl group (CHO) and a carboxylate ester moiety makes this compound a versatile intermediate in synthetic chemistry, enabling the construction of more elaborate molecules with potential biological activity.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse pharmacological properties. Pyrazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making them valuable candidates for drug discovery. The specific substitution pattern in ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate, particularly the formylpyridine moiety, enhances its reactivity and functionality, opening up new avenues for chemical modification and biological evaluation.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The formyl group can participate in condensation reactions with various nucleophiles, while the carboxylate ester can undergo hydrolysis or transesterification to introduce different functional groups. These properties make ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate an indispensable tool for synthetic chemists working on drug development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Heterocycles such as pyrazole and pyridine are prevalent in many FDA-approved drugs due to their ability to mimic natural biomolecules and interact with biological targets effectively. The combination of these two heterocyclic systems in ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate suggests that it may have unique pharmacological properties that warrant further exploration.

Recent studies have highlighted the potential of pyrazole derivatives as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The formylpyridine moiety in ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate could serve as a scaffold for designing molecules that disrupt these pathways by inhibiting key enzymes. This opens up possibilities for developing novel anticancer agents with improved efficacy and reduced side effects.

In addition to its applications in oncology, ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate may also find utility in other therapeutic areas. For instance, its structural features could make it a valuable intermediate in the synthesis of antiviral or anti-inflammatory drugs. The ability to modify its core structure allows researchers to fine-tune its biological activity, making it adaptable to various therapeutic needs.

The synthesis of ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations are often employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry.

The growing body of research on pyrazole derivatives underscores their significance in medicinal chemistry. As our understanding of biological mechanisms continues to expand, so does the demand for innovative molecular tools like ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate. By leveraging its unique structural features, researchers can develop new drugs that address unmet medical needs more effectively.

In conclusion, Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxyllate (CAS No. 1505914-27) represents a promising compound with diverse applications in pharmaceutical research. Its intricate molecular structure and versatile reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in drug discovery and development.